1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-3-carbonitrile

• IUPAC Name: 1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-3-carbonitrile
• InChI: InChI=1S/C7H8INO/c8-4-7-1-5(2-7)6(3-9)10-7/h5-6H,1-2,4H2
• InChI Key: XMFDOYLQFUFYEE-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC1(OC2C#N)CI
• Molecular Formula: C7H8INO
• Molecular Weight: 249.05 g/mol
• CAS No.: 2866322-47-4

Description

1-(Iodomethyl)-2-oxabicyclo[2.1.1]hexane-3-carbonitrile (IMOCH) is a heterocyclic compound that has been widely studied due to its various applications in the scientific field. It has been used in the synthesis of various compounds, as well as in the study of its biochemical and physiological effects.

Mechanism of Action

1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-3-carbonitrile has been studied for its potential mechanism of action. It has been suggested that this compound binds to the enzyme cytochrome P450 3A4, which is responsible for the metabolism of many drugs. This binding may inhibit the enzyme’s activity, leading to an increase in the concentration of the drug in the body.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been suggested that this compound may have an anti-inflammatory effect, as well as an antioxidant effect. It has also been suggested that this compound may have an anti-apoptotic effect, which could be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-3-carbonitrile has several advantages for use in laboratory experiments. It is relatively inexpensive and can be synthesized in a variety of ways. It is also relatively stable and can be stored for long periods of time. However, this compound also has several limitations for use in laboratory experiments. It is not soluble in water and is not very soluble in organic solvents. It also has a low melting point, which can make it difficult to handle in the laboratory.

Future Directions

The potential future directions of research involving 1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-3-carbonitrile include further studies of its biochemical and physiological effects, as well as its potential therapeutic applications. Additionally, further research could be done on its mechanism of action and its potential interactions with other drugs. Furthermore, further studies could be done on its synthesis and its potential advantages and limitations for lab experiments. Finally, further research could be done on its potential applications in the synthesis of other compounds.

Synthesis Methods

1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-3-carbonitrile can be synthesized through a variety of methods, including the Williamson ether synthesis, the Mitsunobu reaction, and the Buchwald-Hartwig amination. The Williamson ether synthesis involves the reaction of an alkyl halide with an alkoxide, while the Mitsunobu reaction involves the reaction of an alkene with an alcohol in the presence of a base and a phosphine. The Buchwald-Hartwig amination involves the reaction of an aryl halide with an amine in the presence of a palladium catalyst.

Scientific Research Applications

1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-3-carbonitrile has been widely used in scientific research due to its various applications. It has been used as a starting material in the synthesis of various compounds, such as benzimidazoles, pyridines, and indoles. It has also been used in the study of its biochemical and physiological effects, as well as its potential therapeutic applications.